Cas no 74-99-7 (Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L)

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L structure
74-99-7 structure
Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L
74-99-7
C3H4
40.0639
MFCD00036235
33970
253661016

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Properties

Names and Identifiers

    • Methylacetylene
    • Propyne
    • 1-PROPYNE
    • ALLYLENE
    • CH3CequivCH
    • prop-1-yne
    • propargyl acid
    • Propine
    • Propyne(8CI)
    • Methylacetylene (ca. 3-4% in Heptane)
    • Methylacetylene (ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L)
    • Methylacetylene (ca. 5% in Tetrahydrofuran, ca. 1mol/L)
    • Methyl acetylene
    • Propylene tetramer
    • Acetylene, methyl-
    • Propene, tetramer
    • methylvinylene
    • Propene, tetramer (6CI,8CI)
    • 1-methylvinylene
    • MWWATHDPGQKSAR-UHFFFAOYSA-N
    • 086L40ET1B
    • UN2850
    • prop-1-en-1,2-diyl
    • Methyl acetylene (Propyne)
    • Propynylidyne
    • 2-Propyn-1-ylidyne
    • Propyne, 99%
    • Propyne, >=97%
    • Propyne, >=99%
    • 1-Propyne-3-ylidyneradical
    • P1881
    • DTXCID406387
    • CCRIS 6830
    • Propyne (ca. 5% in Tetrahydrofuran, ca. 1 mol/L)
    • Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L
    • DTXSID0026387
    • HSDB 2508
    • METHYLACETYLENE-D1
    • FT-0628850
    • Q151446
    • CHEBI:48086
    • Methyl-d3-acetylene
    • J-802281
    • EINECS 200-828-4
    • BRN 0878138
    • 1-PROPYNE [HSDB]
    • 7299-37-8
    • 28391-48-2
    • P2295
    • 4-01-00-00958 (Beilstein Handbook Reference)
    • AKOS009104530
    • UNII-086L40ET1B
    • MFCD00036235
    • CHEMBL116902
    • Q3407647
    • CH3C.$.CH
    • NS00019844
    • P2152
    • 74-99-7
    • InChI=1/C3H4/c1-3-2/h1H,2H
    • DA-65397
    • Allylene; Methylacetylene; Propine
    • +Expand
    • MFCD00036235
    • MWWATHDPGQKSAR-UHFFFAOYSA-N
    • 1S/C3H4/c1-3-2/h1H,2H3
    • C([H])([H])([H])C#C[H]
    • 0878138

Computed Properties

  • 40.03130
  • 0
  • 0
  • 0
  • 40.031
  • 3
  • 26.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.9
  • nothing
  • 0
  • 0

Experimental Properties

  • 0.63950
  • 0.00000
  • 1.3863
  • -23.2 ºC
  • -102.7 ºC
  • 204.6 mm Hg ( −49.5 °C)
  • -51 ºC
  • Colorless gas [1]
  • Slightly soluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
  • 0.6070
  • 10.36 eV

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Security Information

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Customs Data

  • 2901299090
  • China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Zinc ;  6 h, 1 bar, 420 °C
Reference
Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)
Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Synthetic Circuit 2

Reaction Conditions
1.1R:O2, C:Ag, C:ZnO, 20 min
Reference
Illustrating the Fate of Methyl Radical in Photocatalytic Methane Oxidation over Ag-ZnO by in situ Synchrotron Radiation Photoionization Mass Spectrometry
By Liu, Chengyuan et al, Angewandte Chemie, 2023, 62(32), e202304352

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Raw materials

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Preparation Products

Propyne, ca. 4% in N,N-Dimethylformamide, ca. 1.0mol/L Related Literature